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Compound of Interest

Compound Name:
1-Methyl-3-piperidineacetic acid

HCl

CAS No.: 2418643-93-1

Cat. No.: B2478220

Get Quote

Identification, Synthesis, and Structural Validation
Executive Summary & Chemical Identity
1-Methyl-3-piperidineacetic acid hydrochloride is a specialized heterocyclic building block used

primarily in the synthesis of pharmaceutical agents targeting the central nervous system (CNS)

and muscarinic receptors.[1] Its structural core—a 3-substituted piperidine ring—serves as a

scaffold for various bio-active molecules, including antihistamines and antispasmodics.

Accurate identification of this compound is critical due to the prevalence of positional isomers

(e.g., 2- and 4-substituted variants) which possess distinct pharmacological profiles.

Chemical Registry Data
The following table consolidates the definitive identifiers for the HCl salt and its parent free

acid. Note the distinction between the commercially available free acid and the specific salt

form.
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Property Data

Chemical Name 1-Methyl-3-piperidineacetic acid hydrochloride

Systematic Name
2-(1-methylpiperidin-3-yl)acetic acid

hydrochloride

CAS Number (HCl Salt) 2418643-93-1 (Specific Salt Form)

CAS Number (Free Acid) 169253-08-1

Molecular Formula C₈H₁₅NO₂[2] · HCl

Molecular Weight 193.67 g/mol

MDL Number MFCD28891240

SMILES CN1CCCC(CC(=O)O)C1.Cl

Structural Verification & Isomer Analysis
In drug development, confusing the 3-isomer with the 4-isomer (CAS 67686-06-0) is a common

error. The 3-isomer is chiral, introducing stereochemical considerations often overlooked in

initial screening.

Isomer Differentiation Workflow
The following decision tree illustrates the logic for verifying the specific 1-methyl-3-acetic

isomer against common analogs.
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Figure 1: Analytical logic flow for distinguishing 1-Methyl-3-piperidineacetic acid from its 4-

isomer and des-methyl precursors.
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Synthesis Protocol
While the compound is commercially available, custom synthesis is often required to introduce

isotopic labels (e.g., Deuterium or Carbon-13) or to control stereochemistry. The most robust

route proceeds from 3-pyridylacetic acid.

Reaction Pathway[3]
Hydrogenation: Reduction of the pyridine ring to the piperidine.

N-Methylation: Reductive amination using formaldehyde/formic acid (Eschweiler-Clarke).

Salt Formation: Stabilization with anhydrous HCl.

Step-by-Step Methodology
Step 1: Catalytic Hydrogenation[3]

Reagents: 3-Pyridylacetic acid hydrochloride (CAS 501-81-5), PtO₂ (Adams' Catalyst),

Glacial Acetic Acid.

Procedure:

Dissolve 10.0 g of 3-pyridylacetic acid HCl in 100 mL of glacial acetic acid.

Add 0.5 g of PtO₂ catalyst.

Hydrogenate at 50 psi (3.4 bar) and 25°C for 12 hours.

Critical Check: Monitor H₂ uptake. Cessation indicates completion.

Filter through Celite to remove catalyst. Concentrate filtrate to yield 3-piperidineacetic acid

acetate.

Step 2: Eschweiler-Clarke N-Methylation
Reagents: 3-Piperidineacetic acid (crude from Step 1), Formaldehyde (37% aq), Formic Acid

(88%).

Procedure:
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Dissolve the crude piperidine residue in 20 mL formic acid.

Add 15 mL formaldehyde solution.

Reflux at 90-100°C for 6 hours. Evolution of CO₂ indicates active methylation.

Cool and concentrate under reduced pressure to remove excess reagents.

Purification: Dissolve residue in water, adjust pH to ~10 with NaOH, and extract with

dichloromethane (DCM). Discard aqueous layer (remains of unreacted material).

Step 3: Hydrochloride Salt Formation
Reagents: Anhydrous HCl in Dioxane (4M) or Ether.

Procedure:

Dissolve the free base oil from Step 2 in dry diethyl ether or ethyl acetate.

Cool to 0°C.

Dropwise add HCl/Dioxane solution until pH < 2.

A white precipitate will form immediately.

Filter the solid, wash with cold ether, and dry under vacuum over P₂O₅.

Analytical Characterization
To validate the synthesized material, compare experimental data against the following standard

values.

Nuclear Magnetic Resonance (NMR)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2478220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus Shift (δ ppm) Multiplicity Assignment Notes

¹H NMR 2.78 Singlet (3H) N-CH₃

Diagnostic peak

for N-

methylation.

2.30 Doublet (2H) -CH₂-COOH
Alpha to

carbonyl.

1.8 - 3.4 Multiplets Ring Protons

Complex due to

ring

conformation.

12.1 Broad Singlet -COOH
Exchangeable

with D₂O.

¹³C NMR 174.2 Singlet C=O Carbonyl carbon.

46.5 Singlet N-CH₃

Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (ESI+)

Expected m/z: 158.12 [M+H]⁺ (Free base mass + Proton)

Fragment: 113 m/z (Loss of -COOH group).

Applications in Drug Discovery
1-Methyl-3-piperidineacetic acid is a versatile pharmacophore.[4] Its applications include:

Muscarinic Antagonists: The 3-substituted piperidine motif mimics the structure of

acetylcholine, allowing for the design of competitive antagonists when coupled with bulky

ester groups (e.g., benzilates).

GABA Uptake Inhibitors: Derivatives of piperidineacetic acid are explored for anticonvulsant

activity, similar to Tiagabine (which utilizes a nipecotic acid core).
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Chiral Resolution Agents: The enantiomers of this acid can be used to resolve chiral alcohols

via ester formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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